(Z)-2-(5-((5-(4-isopropylphenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid

• IUPAC Name: 2-[(5Z)-4-oxo-5-[[5-(4-propan-2-ylphenyl)furan-2-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• InChI: InChI=1S/C19H17NO4S2/c1-11(2)12-3-5-13(6-4-12)15-8-7-14(24-15)9-16-18(23)20(10-17(21)22)19(25)26-16/h3-9,11H,10H2,1-2H3,(H,21,22)/b16-9-
• InChI Key: YFCVFAHCJDEFMI-SXGWCWSVSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=CC=C(O2)C=C3C(=O)N(C(=S)S3)CC(=O)O
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)C2=CC=C(O2)/C=C\3/C(=O)N(C(=S)S3)CC(=O)O
• Molecular Formula: C19H17NO4S2
• Molecular Weight: 387.5 g/mol

Description

(Z)-2-(5-((5-(4-isopropylphenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid is a useful research compound. Its molecular formula is C19H17NO4S2 and its molecular weight is 387.47. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antiangiogenic Effects

Thioxothiazolidinone derivatives have been synthesized and evaluated for their anticancer and antiangiogenic activities. For instance, a series of novel thioxothiazolidin-4-one derivatives demonstrated significant reduction in tumor volume, inhibition of tumor cell proliferation, and suppression of tumor-induced endothelial proliferation in mouse models, highlighting their potential as candidates for anticancer therapy (Chandrappa et al., 2010). Additionally, derivatives of 2-(5-((5-(4-chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid were synthesized and found to exhibit moderate to strong antiproliferative activity in human leukemia cell lines, further underscoring the anticancer potential of these compounds (Chandrappa et al., 2009).

Aldose Reductase Inhibition

Some derivatives have shown potent inhibitory action against aldose reductase, an enzyme implicated in diabetic complications. One study identified a derivative as a significantly efficacious inhibitor, indicating its potential for clinical application in managing diabetic complications (Kučerová-Chlupáčová et al., 2020).

Selective Fluorescence Quenching and Chemical Sensing

A derivative was found to have a selective fluorescence quenching effect on Co2+, making it a promising candidate for development as a Co2+ fluorescent chemical sensor. This highlights its potential application in environmental monitoring and analytical chemistry (Li Rui-j, 2013).